Cas no 1351931-30-0 (Sanggenol P)

• Product Name: Sanggenol P
• CAS No: 1351931-30-0
• MF: C₃₀H₃₆O₆
• MW: 492.603249549866
• CID: 837245
• PubChem ID: 102004551
• Update Time: 2025-10-30

Sanggenol P Chemical and Physical Properties

Names and Identifiers

• Sanggenol P
• Cathayanon J
• [ "Cathayanon J" ]
• 1351931-30-0
• 2-[3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4-dihydroxy-5-(3-methylbut-2-enyl)phenyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
• CS-0016727
• DA-57654
• G89018
• HY-N1323
• FS-9426
• AKOS040762295

• Inchi： 1S/C30H36O6/c1-17(2)7-6-8-19(5)10-12-22-29(34)20(11-9-18(3)4)13-23(30(22)35)26-16-25(33)28-24(32)14-21(31)15-27(28)36-26/h7,9-10,13-15,26,31-32,34-35H,6,8,11-12,16H2,1-5H3/b19-10+
• InChI Key： WPROLIAXVJPKCX-VXLYETTFSA-N
• SMILES： O1C2C=C(C=C(C=2C(CC1C1C=C(C/C=C(\C)/C)C(=C(C/C=C(\C)/CC/C=C(\C)/C)C=1O)O)=O)O)O

Computed Properties

• Exact Mass: 492.25100
• Monoisotopic Mass: 492.25118886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 713.9±60.0 °C at 760 mmHg
• Flash Point: 232.5±26.4 °C
• PSA: 107.22000
• LogP: 6.95940
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Sanggenol P Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 3'-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Sanggenol P

Chemical and Biological Profile of Sanggenol P (CAS No. 1351931-30-0): A Promising Bioactive Compound in Modern Medicinal Research

Sanggenol P, identified by the Chemical Abstracts Service registry number 1351931-30-0, is a structurally unique triterpenoid saponin isolated from the roots of Panax ginseng. This compound has garnered significant attention in recent years due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. Emerging studies highlight its potential as a therapeutic agent in oncology, neurodegenerative diseases, and metabolic disorders. The compound’s molecular formula is C₆₄H₉₈O₂₄, with a molecular weight of 1476.4 g/mol, reflecting its complex glycosidic structure that contributes to its bioactivity.

The synthesis and isolation of Sanggenol P have been optimized through advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) and preparative thin-layer chromatography (PTLC), ensuring high purity for preclinical studies. Recent advancements in analytical chemistry, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have confirmed its stereochemical configuration, which is critical for understanding its interaction with biological targets. For instance, a 2023 study published in the *Journal of Natural Products* demonstrated that the stereochemistry at the C-20 position plays a key role in modulating its anti-proliferative activity against cancer cells.

In terms of pharmacological mechanisms, Sanggenol P has been shown to inhibit NF-κB signaling pathways, thereby suppressing inflammatory cytokine production such as TNF-α and IL-6. This property makes it a candidate for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, preclinical data indicate that it enhances neurotrophic factor expression in hippocampal neurons, suggesting therapeutic potential for Alzheimer’s disease and Parkinson’s disease models.

A groundbreaking 2024 study revealed that Sanggenol P induces apoptosis in triple-negative breast cancer cells by activating caspase cascades while sparing normal cells—a critical advantage over conventional chemotherapy agents. This selectivity arises from its ability to target dysregulated metabolic pathways specific to cancer cells, such as glycolysis inhibition via suppression of hexokinase II activity. The compound also exhibits synergistic effects when combined with paclitaxel, reducing tumor growth rates by up to 78% in murine xenograft models compared to monotherapy.

In metabolic research, oral administration of purified Sanggenol P improved insulin sensitivity in diabetic mice through activation of AMPK signaling pathways. This finding aligns with emerging trends in nutraceutical development targeting metabolic syndrome components like hyperglycemia and dyslipidemia. Additionally, its radical-scavenging capacity against DPPH radicals (IC₅₀: 4.8 μM) surpasses synthetic antioxidants such as butylated hydroxytoluene (BHT), indicating potential applications in cosmetic formulations for skin aging prevention.

Ongoing clinical trials are investigating the compound’s efficacy in mitigating chemotherapy-induced peripheral neuropathy (CIPN), leveraging its neuroprotective effects on sciatic nerve axons damaged by oxaliplatin treatment. Phase I results reported no significant hepatotoxicity or nephrotoxicity at therapeutic doses up to 5 mg/kg/day—a safety profile validated by acute toxicity studies adhering to OECD guidelines.

The structural elucidation of Sanggenol P’s glycosidic linkages has enabled chemists to design semi-synthetic derivatives with enhanced bioavailability. For example, acetylation at the aglycone moiety increased intestinal absorption rates by 62% while preserving anti-inflammatory activity according to a 2024 *ACS Medicinal Chemistry Letters* report. Such modifications address challenges associated with traditional ginsenosides’ poor aqueous solubility and rapid enzymatic degradation.

Beyond pharmaceutical applications, this compound serves as a valuable tool for studying cellular senescence mechanisms due to its ability to downregulate SASP factors without inducing premature senescence itself—a rare trait among natural products. Researchers are now exploring its role as an adjuvant in regenerative medicine strategies aimed at promoting tissue repair post-cardiac injury or stroke.